Cas no 1785494-19-0 (2-(Azetidin-3-yl)-1,3-oxazole-4-carboxylic acid)

• Product Name: 2-(Azetidin-3-yl)-1,3-oxazole-4-carboxylic acid
• CAS No: 1785494-19-0
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 5773273
• PubChem ID: 105433661
• Update Time: 2023-12-26

2-(Azetidin-3-yl)-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7549051
• 1785494-19-0
• 2-(azetidin-3-yl)-1,3-oxazole-4-carboxylic acid
• 2-(Azetidin-3-yl)-1,3-oxazole-4-carboxylic acid

• Inchi： 1S/C7H8N2O3/c10-7(11)5-3-12-6(9-5)4-1-8-2-4/h3-4,8H,1-2H2,(H,10,11)
• InChI Key： BFNGBNXKCALFBT-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)O)N=C1C1CNC1

Computed Properties

• Exact Mass: 168.05349212g/mol
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4-disubstituted oxazoles